Cas no 78867-70-6 (2-Piperidinone, 1-[2-(3,4-dimethoxyphenyl)ethyl]-5-ethyl-)

• Product name: 2-Piperidinone, 1-[2-(3,4-dimethoxyphenyl)ethyl]-5-ethyl-
• CAS No: 78867-70-6
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 533745
• PubChem ID: 71402973

2-Piperidinone, 1-[2-(3,4-dimethoxyphenyl)ethyl]-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-[2-(3,4-dimethoxyphenyl)ethyl]-5-ethyl-
• 1-[2-(3,4-dimethoxyphenyl)ethyl]-5-ethylpiperidin-2-one
• 78867-70-6
• DTXSID00823913

• Inchi： InChI=1S/C17H25NO3/c1-4-13-6-8-17(19)18(12-13)10-9-14-5-7-15(20-2)16(11-14)21-3/h5,7,11,13H,4,6,8-10,12H2,1-3H3
• InChI Key： HVRUZEMDFNZHMQ-UHFFFAOYSA-N
• SMILES： CCC1CCC(=O)N(C1)CCC2=CC(=C(C=C2)OC)OC

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų